Cas no 844891-06-1 (3-(2-methyl-1,3-thiazol-4-yl)benzonitrile)

• Product name: 3-(2-methyl-1,3-thiazol-4-yl)benzonitrile
• CAS No: 844891-06-1
• MF: C₁₁H₈N₂S
• MW: 200.25962
• MDL: MFCD06659064
• CID: 719682
• PubChem ID: 2795383

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(2-methyl-4-thiazolyl)-
• 3-(2-Methyl-1,3-thiazol-4-yl)benzonitrile
• OR9688
• DTXSID40383647
• 3-(2-Methylthiazol-4-yl)benzonitrile
• CS-0265130
• MFCD06659064
• SCHEMBL10094734
• AKOS012453510
• EN300-96594
• 844891-06-1
• Z1095336484
• AS-9066
• 3-(2-methyl-1,3-thiazol-4-yl)benzonitrile

• MDL： MFCD06659064
• Inchi： InChI=1S/C11H8N2S/c1-8-13-11(7-14-8)10-4-2-3-9(5-10)6-12/h2-5,7H,1H3
• InChI Key： GTYJGNFTLCURAQ-UHFFFAOYSA-N
• SMILES： CC1=NC(=CS1)C2=CC=CC(=C2)C#N

Computed Properties

• Exact Mass: 200.04100
• Monoisotopic Mass: 200.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.25
• Melting Point: 112 °C
• Boiling Point: 362.9°C at 760 mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.629
• PSA: 64.92000
• LogP: 2.99018

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Security Information

• Hazard Statement： Harmful

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles